Cas no 1248662-65-8 (N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide)

• Product Name: N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide
• CAS No: 1248662-65-8
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 5456739
• PubChem ID: 61192298
• Update Time: 2025-10-21

N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• AKOS010440443
• N-[1-(2,4-dimethyl-1,3-thiazol-5-yl)ethyl]prop-2-enamide
• EN300-5120737
• N-[1-(dimethyl-1,3-thiazol-5-yl)ethyl]prop-2-enamide
• Z763590086
• 1248662-65-8
• N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide

• Inchi： 1S/C10H14N2OS/c1-5-9(13)12-7(3)10-6(2)11-8(4)14-10/h5,7H,1H2,2-4H3,(H,12,13)
• InChI Key： BQXNYBHZOZTEFJ-UHFFFAOYSA-N
• SMILES： C(NC(C1SC(C)=NC=1C)C)(=O)C=C

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.0±34.0 °C(Predicted)
• pka: 13.71±0.46(Predicted)

Additional information on N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide

N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide: A Comprehensive Overview

N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide, also known by its CAS number 1248662-65-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The molecule's structure consists of a thiazole ring substituted with a methyl group at positions 2 and 4, an ethyl group attached to position 5, and an acrylamide moiety linked via an ethyl chain. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

Recent studies have highlighted the potential of N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide as a promising candidate in the development of novel therapeutic agents. Researchers have focused on its ability to modulate cellular signaling pathways, particularly those involving kinases and transcription factors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. The acrylamide group in the molecule has been identified as a critical determinant of its bioactivity, suggesting that further modifications to this moiety could enhance its therapeutic potential.

In addition to its pharmacological applications, N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide has also been explored for its role in chemical synthesis. Its thiazole core serves as a versatile scaffold for constructing more complex molecules with desired pharmacokinetic properties. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects on biological activity.

The synthesis of N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide typically involves multi-step processes that combine traditional organic reactions with modern catalytic techniques. One common approach involves the coupling of a thiazole derivative with an acrylamide precursor under mild conditions. This method ensures high yields and excellent control over the product's purity and stereochemistry. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for preclinical studies.

From an environmental perspective, the ecological impact of N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide has been evaluated in several toxicity studies. Results indicate that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and biodegradation potential.

In conclusion, N-[1-(2,4-Dimethyl-5-thiazolyl)ethyl]-2-propenamide (CAS No. 1248662-65-8) is a multifaceted compound with significant implications for drug discovery and chemical synthesis. Its unique structure, coupled with recent advances in understanding its biological activity and synthetic pathways, positions it as a valuable tool for researchers across various disciplines. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the advancement of science and medicine.